Cas no 921477-51-2 (2-{2-(azepan-1-yl)methyl-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(4-bromophenyl)acetamide)

• Product Name: 2-{2-(azepan-1-yl)methyl-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(4-bromophenyl)acetamide
• CAS No: 921477-51-2
• MF: C₂₁H₂₆BrN₃O₃
• MW: 448.353444576263
• CID: 5970829
• PubChem ID: 27451793
• Update Time: 2025-11-01

2-{2-(azepan-1-yl)methyl-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(4-bromophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-(azepan-1-yl)methyl-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(4-bromophenyl)acetamide
• 1(4H)-Pyridineacetamide, N-(4-bromophenyl)-2-[(hexahydro-1H-azepin-1-yl)methyl]-5-methoxy-4-oxo-
• 2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(4-bromophenyl)acetamide
• AKOS005011911
• F2086-0350
• 2-(2-(azepan-1-ylmethyl)-5-methoxy-4-oxopyridin-1(4H)-yl)-N-(4-bromophenyl)acetamide
• 921477-51-2

• Inchi： 1S/C21H26BrN3O3/c1-28-20-14-25(15-21(27)23-17-8-6-16(22)7-9-17)18(12-19(20)26)13-24-10-4-2-3-5-11-24/h6-9,12,14H,2-5,10-11,13,15H2,1H3,(H,23,27)
• InChI Key： YWDOPPLSLYFIQK-UHFFFAOYSA-N
• SMILES： C1(CN2CCCCCC2)N(CC(NC2=CC=C(Br)C=C2)=O)C=C(OC)C(=O)C=1

Computed Properties

• Exact Mass: 447.11575g/mol
• Monoisotopic Mass: 447.11575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.9Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 610.0±55.0 °C(Predicted)
• pka: 12.71±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{2-(azepan-1-yl)methyl-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(4-bromophenyl)acetamide

Professional Introduction to Compound with CAS No. 921477-51-2 and Product Name: 2-{2-(azepan-1-yl)methyl-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(4-bromophenyl)acetamide

The compound with the CAS number 921477-51-2 and the product name 2-{2-(azepan-1-yl)methyl-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(4-bromophenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric moieties, including an azepane ring, a dihydropyridine core, and a bromophenyl group, positions this compound as a promising candidate for further exploration in therapeutic development.

Recent studies in the realm of chemical biology have highlighted the importance of heterocyclic compounds in designing novel pharmacological agents. The dihydropyridine scaffold, a well-known moiety in many cardiovascular drugs, contributes to the compound's potential biological activity. Specifically, the 5-methoxy-4-oxo-1,4-dihydropyridine segment is known for its vasodilatory properties, making it a valuable component in the development of treatments for conditions such as hypertension and angina pectoris. The incorporation of an azepane ring further enhances the compound's structural complexity and may contribute to improved pharmacokinetic profiles.

The N-(4-bromophenyl)acetamide portion of the molecule adds another layer of functionality, potentially influencing both the solubility and metabolic stability of the compound. Bromophenyl groups are frequently employed in pharmaceuticals due to their ability to modulate receptor interactions and enhance binding affinity. This feature makes the described compound particularly intriguing for researchers seeking to develop targeted therapies with high specificity and efficacy.

In light of recent advancements in computational chemistry and molecular modeling, the virtual screening of this compound against various biological targets has become increasingly feasible. Preliminary computational studies suggest that 2-{2-(azepan-1-yl)methyl-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(4-bromophenyl)acetamide may exhibit inhibitory activity against several enzymes implicated in inflammatory pathways. This hypothesis is supported by the structural alignment between key pharmacophores in the compound and known binding sites on target proteins.

Furthermore, experimental investigations have begun to unravel the mechanistic aspects of this molecule's interaction with biological systems. In vitro assays have demonstrated that derivatives of this compound can modulate signaling cascades associated with pain perception and neuroprotection. These findings align with emerging research trends that emphasize the role of multifunctional compounds in addressing complex diseases such as chronic pain syndromes and neurodegenerative disorders.

The synthesis of 2-{2-(azepan-1-yl)methyl-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(4-bromophenyl)acetamide presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it possible to construct this molecule with high precision and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been instrumental in achieving the desired stereoisomeric purity. These synthetic strategies not only enhance efficiency but also pave the way for scalable production processes.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for advancing this compound into clinical trials. Collaborative efforts between synthetic chemists and regulatory affairs specialists are crucial for navigating the complexities of pharmaceutical development. The robust characterization of raw materials, intermediates, and final products through analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC ensures that quality standards are met at every stage.

The potential therapeutic applications of 2-{2-(azepan-1-yl)methyl-5-methoxy-4-oxyo -1 , 4 -dihydropyridin - 1 - yl } - N - ( 4 - bromophen yl ) acetamide extend beyond its initial discovery. Researchers are exploring its utility as a scaffold for structure-based drug design (SBDD), leveraging computational tools to optimize its pharmacological properties. By integrating insights from genomics and proteomics data, scientists aim to identify novel biomarkers that could predict response rates to this class of compounds.

Future directions in this field may involve exploring analogs of this molecule that exhibit enhanced selectivity or reduced side effects. The judicious modification of substituents such as the azepane ring or bromophenyl group could yield derivatives with improved pharmacokinetic profiles while maintaining or even enhancing biological activity. Such modifications require careful consideration to avoid compromising key pharmacophoric elements responsible for target interactions.

The interdisciplinary nature of modern pharmaceutical research underscores the importance of collaboration between chemists, biologists, pharmacologists, and clinicians. By fostering an environment that encourages innovation and interdisciplinary exchange ideas ,the scientific community can accelerate progress toward developing new treatments for unmet medical needs .The case study presented here exemplifies how advances in chemical synthesis coupled with sophisticated computational modeling can lead to discoveries with significant therapeutic potential .